Cas no 1001055-67-9 (Methyl 4-cyano-3,5-dimethylbenzoate)
1001055-67-9 structure
Product Name:Methyl 4-cyano-3,5-dimethylbenzoate
CAS No:1001055-67-9
MF:C11H11NO2
MW:189.210542917252
CID:1032779
PubChem ID:71463999
Update Time:2025-04-20
Methyl 4-cyano-3,5-dimethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-3,5-dimethylbenzoate
- 4-CYANO-3,5-DIMETHYL-BENZOIC ACID METHYL ESTER
- 1001055-67-9
- Methyl4-cyano-3,5-dimethylbenzoate
- BQB05567
- DTXSID00855830
- DB-209358
-
- MDL: MFCD14706413
- Inchi: 1S/C11H11NO2/c1-7-4-9(11(13)14-3)5-8(2)10(7)6-12/h4-5H,1-3H3
- InChI Key: NBYYSQWCZUFTBE-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C(C#N)=C(C)C=1)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.1Ų
Methyl 4-cyano-3,5-dimethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011109-250mg |
Methyl 4-cyano-3,5-dimethylbenzoate |
1001055-67-9 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A015011109-500mg |
Methyl 4-cyano-3,5-dimethylbenzoate |
1001055-67-9 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A015011109-1g |
Methyl 4-cyano-3,5-dimethylbenzoate |
1001055-67-9 | 97% | 1g |
$1564.50 | 2023-09-04 |
Methyl 4-cyano-3,5-dimethylbenzoate Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
1001055-67-9 (Methyl 4-cyano-3,5-dimethylbenzoate) Related Products
- 500024-27-1(Methyl 2-cyano-3-methylbenzoate)
- 103261-67-2(Methyl 4-cyano-2-methylbenzoate)
- 6587-24-2(Methyl 2-cyanobenzoate)
- 1129-35-7(Methyl 4-cyanobenzoate)
- 714237-94-2(Methyl 2,5-dicyanobenzoate)
- 35066-32-1(Methyl 3-cyano-4-methylbenzoate)
- 13531-48-1(3-Cyanobenzoic Acid Methyl Ester)
- 6525-45-7(Ethyl 2-cyanobenzoate)
- 25978-68-1(Methyl 4-cyano-3-methylbenzoate)
- 23340-69-4(Dimethyl 5-Cyanoisophthalate)
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